5-(Benzimidazole-2-yl)pentanoate ethyl ester

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: ethyl 5-(1H-benzimidazol-2-yl)pentanoate
• InChI: InChI=1S/C14H18N2O2/c1-2-18-14(17)10-6-5-9-13-15-11-7-3-4-8-12(11)16-13/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,15,16)
• InChI Key: MTPGBBOHDRDERA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCC1=NC2=CC=CC=C2N1

Description

5-(Benzimidazole-2-yl)pentanoate ethyl ester is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

696 μl (5.0 mmol) of triethylamine and 893 mg (5.0 mmol) of methyladipochloride were dropped into 10 ml of a chloroform solution containing 540 mg (5.0 mmol) of orthophenylenediamine followed by stirring for 12 hours at room temperature. 20 ml of ethanol and 4 ml of concentrated hydrochloric acid were then added followed by stirring for 10 hours while heating and refluxing. The reaction solution was then neutralized using 5 M aqueous sodium hydroxide solution followed by extraction with ethyl acetate. After washing with water and concentrating under reduced pressure, the residue was purified by silica gel column chromatography (ethyl acetate only) to obtain 359 mg of 5-(benzimidazole-2-yl)pentanoate ethyl ester (yield: 30%).